BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

How to improve the pot life of Ajicure PN 23
epoxy systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ajicure PN 23

Cat. No.: B1179949

Technical Support Center: Ajicure® PN-23 Epoxy
Systems

Welcome to the technical support center for Ajicure® PN-23 epoxy systems. This resource is
designed for researchers, scientists, and drug development professionals to provide
troubleshooting guidance and frequently asked questions to optimize your experimental
outcomes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Ajicure® PN-23 and
provides actionable solutions.

Question: My epoxy system is curing too quickly, and the pot life is significantly shorter than
expected. What are the possible causes and how can | resolve this?

Answer:

A shorter than expected pot life with Ajicure® PN-23 systems can be attributed to several
factors, primarily related to temperature and formulation.

Possible Causes:
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o Elevated Storage or Ambient Temperature: Ajicure® PN-23 is a latent curing agent, but its
latency is temperature-dependent.[1][2] Higher temperatures can initiate the curing reaction
prematurely.[1][2]

 Incorrect Dosage: Using a higher concentration of Ajicure® PN-23 than recommended can
lead to a faster reaction rate.[3]

o Presence of Accelerators: The formulation may inadvertently contain other substances that
act as accelerators.

o Shear Forces During Mixing: High-shear mixing can generate localized heat, accelerating
the curing process.[4]

Solutions:

o Temperature Control: Store Ajicure® PN-23 and the epoxy resin in a cool, dark place as
recommended.[5] During formulation, work in a temperature-controlled environment to
prevent premature activation.[1][2]

o Optimize Dosage: The recommended dosage for Ajicure® PN-23 as a hardener is typically
15-25 phr (parts per hundred resin) and 1-5 phr as an accelerator with a liquid epoxy resin
(EEW 190).[3] Adhere to the recommended dosage range.

o Formulation Review: Carefully review all components of your epoxy system to ensure there
are no unintended accelerators.

e Mixing Procedure: Use low-shear mixing methods to prevent heat generation. If a high-shear
mixer is necessary, keep the mixing time to a minimum (e.g., 15-20 minutes for dry
blending).[6]

Question: The epoxy system is not curing or is curing incompletely, resulting in a tacky surface.
What could be the problem?

Answer:

Incomplete curing is a common issue that can often be traced back to problems with the
formulation or curing process.
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Possible Causes:

« Insufficient Curing Temperature or Time: Ajicure® PN-23 requires thermal activation to
initiate curing.[6] The specified temperature and time may not have been reached or
maintained.

« Incorrect Mixing Ratio: An improper ratio of resin to hardener will result in an incomplete
reaction.[7][8]

 Inadequate Dispersion: Poor dispersion of Ajicure® PN-23 particles within the resin can lead
to localized areas of uncured material.[4]

» Contamination: The presence of moisture or other contaminants can interfere with the curing
process.[7][9]

Solutions:

» Verify Curing Schedule: Ensure that the curing oven is properly calibrated and that the
system is cured at the recommended temperature and for the specified duration. Typical
curing conditions for Ajicure® PN-23 are 80-120°C for 30-60 minutes.[10]

e Accurate Measurement: Precisely weigh all components according to the formulation.

e Proper Mixing: Ensure Ajicure® PN-23 is homogeneously dispersed in the epoxy resin. For
liquid epoxies, creating a dispersion in a solvent like acetone or MEK, followed by solvent
removal, can improve dispersion.[6]

e Maintain a Clean and Dry Environment: Handle all materials in a clean, dry environment to
prevent contamination.[5] It is recommended to mix Ajicure® with resin in a vacuum mixer to
avoid moisture absorption.[4]

Frequently Asked Questions (FAQs)
Q1: What is the typical pot life of an epoxy system formulated with Ajicure® PN-23?

Al: Epoxy systems formulated with Ajicure® PN-23 exhibit a long pot life at ambient
temperatures. For instance, a mixture with a liquid Bisphenol A epoxy resin can remain stable
for a month or more at 40°C.[10] Some formulations have a pot life of over 60 days at 40°C.[4]
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Q2: How does the particle size of Ajicure® PN-23 affect the pot life and curing properties?

A2: Ajicure® PN-23 typically has an average particle size of 8-12 um.[6] A finer, micronized
version, PN-23J, is also available and offers a faster curing speed due to its increased surface
area.[6] While this can enhance reactivity, it may also slightly reduce the pot life compared to
the standard grade.

Q3: Can Ajicure® PN-23 be used in combination with other curing agents?

A3: Yes, Ajicure® PN-23 is often used as a curing accelerator for dicyandiamide (DICY) or
organic acid anhydride systems.[10] When used as an accelerator (0.5 to 5 phr), it does not
adversely affect the latency of the system and can help in achieving a cure at lower
temperatures and in a shorter time.[10]

Q4: What is the activation temperature of Ajicure® PN-23?

A4: Ajicure® PN-23 is a latent curing agent that becomes highly reactive when heated.[6] The
activation temperature is around 90°C.[6]

Data Presentation

Table 1: Properties of Ajicure® PN-23

Property Value Reference
Appearance Pale yellow to white powder [6]
Average Particle Size 8-12 um [6]
Softening Point 100-105°C or 110-120°C [6]
Recommended Dosage

15-25 phr [3]
(Hardener)
Recommended Dosage

1-5 phr [3]
(Accelerator)
Storage Stability (Pot Life) >30 days at 40°C [6][10]

Table 2: Comparative Performance of Ajicure® Curing Agents
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Property Ajicure® PN-23 Ajicure® MY-24 Reference
Cure Temperature 80°C 100°C [11]
Cure Time 30 min 60 min [11]
Pot Life at 40°C 1 month 3 months [4]
Glass Transition

140°C 100°C [4][11]
Temperature (Tg)
Appearance of Cured ] Pale yellow, clear with

Brown without luster [41[11]
Product luster

Experimental Protocols

Protocol 1: Determination of Pot Life

Objective: To determine the working life of an epoxy formulation containing Ajicure® PN-23 at a
specified temperature.

Materials:

Liquid Bisphenol A (BPA) epoxy resin (EEW ~190)

Ajicure® PN-23

Rotational viscometer

Controlled temperature water bath or oven (40°C)

Mixing container and stirrer
Methodology:
o Formulation Preparation:

o Accurately weigh the epoxy resin and Ajicure® PN-23 in the desired ratio (e.g., 20 phr of
PN-23).
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o Thoroughly mix the components at room temperature until a homogeneous dispersion is
achieved.[11]

e Initial Viscosity Measurement:

o Immediately after mixing, measure the initial viscosity of the formulation at 40°C using a
rotational viscometer.[11]

» Storage and Monitoring:
o Place the formulation in a controlled environment at 40°C.[11]
o Periodically measure the viscosity of the formulation at 40°C.
e Pot Life Determination:

o The pot life is defined as the time taken for the initial viscosity to double.[11] Record this
time.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [How to improve the pot life of Ajicure PN 23 epoxy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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